Cas no 2173999-74-9 (methyl 3-bromo-2-formyl-4H-thieno3,2-bpyrrole-5-carboxylate)

• Product Name: methyl 3-bromo-2-formyl-4H-thieno3,2-bpyrrole-5-carboxylate
• CAS No: 2173999-74-9
• MF: C₉H₆BrNO₃S
• MW: 288.11784029007
• CID: 5961952
• PubChem ID: 165604137
• Update Time: 2025-05-21

methyl 3-bromo-2-formyl-4H-thieno3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-2-formyl-4H-thieno3,2-bpyrrole-5-carboxylate
• 2173999-74-9
• EN300-1699225
• methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate

• Inchi： 1S/C9H6BrNO3S/c1-14-9(13)4-2-5-8(11-4)7(10)6(3-12)15-5/h2-3,11H,1H3
• InChI Key： IJIQEZZQLANWTI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)SC2C=C(C(=O)OC)NC=21

Computed Properties

• Exact Mass: 286.92518g/mol
• Monoisotopic Mass: 286.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.4Ų

Additional information on methyl 3-bromo-2-formyl-4H-thieno3,2-bpyrrole-5-carboxylate

Comprehensive Overview of Methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 2173999-74-9)

Methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 2173999-74-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrrole derivative features a unique molecular structure combining bromine, formyl, and ester functional groups, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and agrochemical development due to its reactive sites and structural modularity.

The compound's CAS number 2173999-74-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the intricate arrangement of its thieno[3,2-b]pyrrole core, which is increasingly studied for its optoelectronic properties and biological activity. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such scaffolds, as they align with the demand for sustainable and computationally optimized chemical entities.

From a synthetic perspective, methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate offers multiple sites for functionalization. The bromo substituent enables cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), while the formyl group facilitates condensation reactions to construct larger heterocycles or imines. These features make it invaluable for developing small-molecule inhibitors or fluorescent dyes, addressing current research priorities in cancer therapeutics and bioimaging.

In the context of user search trends, queries such as "thienopyrrole synthesis applications" or "CAS 2173999-74-9 suppliers" highlight the compound's commercial and academic relevance. Additionally, discussions on structure-activity relationships (SAR) and scalable synthetic routes dominate forums, reflecting the need for cost-effective production methods. Environmental considerations also drive searches for biodegradable intermediates, positioning this compound as a candidate for eco-friendly workflows.

Analytical characterization of methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate typically involves NMR, HPLC, and mass spectrometry to verify purity and structure. Its stability under various conditions is a frequent topic in patent literature, particularly for applications requiring long-term storage or thermal resistance. As the pharmaceutical industry shifts toward fragment-based drug design, such building blocks are increasingly vital for constructing diverse chemical libraries.

Emerging applications in material science include its use as a precursor for conductive polymers or non-linear optical materials, capitalizing on the electron-rich thienopyrrole system. These developments resonate with searches for organic semiconductors and flexible electronics, areas experiencing rapid growth due to advancements in wearable technology and IoT devices.

In summary, methyl 3-bromo-2-formyl-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS No. 2173999-74-9) exemplifies the intersection of synthetic chemistry and applied research. Its multifunctional design addresses contemporary challenges in medicinal chemistry, materials engineering, and sustainable synthesis, making it a compound of enduring scientific and industrial significance.